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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sebuthylazine (CAS No. 7286-69-3) is a chlorotriazine herbicide historically utilized for

selective, systemic weed control in various crops.[1] Its primary mechanism of action involves

the inhibition of photosynthesis at the photosystem II (PSII) complex in susceptible plant

species.[1] While its agricultural application has significantly declined in many regions,

sebuthylazine remains a critical analytical standard in environmental chemistry for monitoring

triazine herbicides and their degradation products.[1] This guide provides a comprehensive

overview of sebuthylazine, including its physicochemical properties, synthesis, analytical

methodologies, and toxicological profile, with a focus on data relevant to researchers in the

fields of environmental science and drug development. Due to the limited availability of specific

data for sebuthylazine, information from the closely related and structurally similar triazine

herbicide, terbuthylazine, is included for comparative purposes where noted.

Chemical and Physical Properties
Sebuthylazine is a colorless to white solid.[2] A summary of its key chemical and physical

properties is presented in Table 1. For context and comparison, properties of the related

compound terbuthylazine are also provided.

Table 1: Physicochemical Properties of Sebuthylazine and Terbuthylazine
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Property Sebuthylazine Terbuthylazine Source(s)

Molecular Formula C₉H₁₆ClN₅ C₉H₁₆ClN₅ [2]

Molecular Weight 229.71 g/mol 229.71 g/mol [1][2]

IUPAC Name

2-N-butan-2-yl-6-

chloro-4-N-ethyl-1,3,5-

triazine-2,4-diamine

2-N-tert-butyl-6-

chloro-4-N-ethyl-1,3,5-

triazine-2,4-diamine

[1][2]

CAS Number 7286-69-3 5915-41-3 [1][2]

Melting Point Not available 175.5 °C [2]

Water Solubility Not available 5.0 mg/L at 20 °C [2]

Vapor Pressure
1.84E-06 mmHg at

25°C
1.12E-06 mmHg [1][2]

logP (Octanol-Water

Partition Coefficient)
Not available 3.40 [2]

pKa
3.87 ± 0.10

(Predicted)
2.0 (Very weak base) [1][2]

Synthesis
The commercial production of sebuthylazine is achieved through a multi-step synthesis based

on triazine chemistry.[3] The process involves the sequential substitution of the chlorine atoms

on cyanuric chloride with ethylamine and sec-butylamine.[3]

A generalized workflow for the synthesis is depicted below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://www.benchchem.com/product/b166565?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1533.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1533.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyanuric Chloride

Mono-substituted Intermediate

+ Ethylamine (controlled temperature)

Sebuthylazine

+ sec-Butylamine

Click to download full resolution via product page

Figure 1: Generalized synthesis workflow for sebuthylazine.

Mechanism of Action
As a triazine herbicide, sebuthylazine's primary mode of action is the inhibition of

photosynthesis in plants.[1] It specifically targets the D1 protein in Photosystem II, blocking

electron transport and leading to the accumulation of reactive oxygen species and subsequent

cell death in susceptible plants.[1]

The following diagram illustrates the inhibitory effect of sebuthylazine on the photosynthetic

electron transport chain:
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Figure 2: Sebuthylazine's inhibition of the photosynthetic electron transport chain.

Experimental Protocols: Analysis of Sebuthylazine
Accurate detection and quantification of sebuthylazine in environmental matrices are crucial

for monitoring and research. Various analytical techniques are employed, often involving a

sample preparation step followed by chromatographic separation and detection.

Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is a common method for extracting and concentrating triazine herbicides

from aqueous samples.[4][5]

Protocol:
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Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB, MCX, or C18) by

passing 5 mL of methanol, followed by 5 mL of deionized water.[5]

Sample Loading: Load the pre-treated water sample onto the conditioned cartridge at a

controlled flow rate (approximately 1-2 mL/min).[5]

Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.[5]

Drying: Dry the cartridge using a gentle stream of nitrogen or under vacuum for 5-10

minutes.[5]

Elution: Elute the retained analytes with a suitable organic solvent, such as 5 mL of

methanol.[5]

Reconstitution: Evaporate the eluate to dryness under a nitrogen stream and reconstitute the

residue in a known volume of a suitable solvent for analysis.[5]

The following diagram outlines the general workflow for SPE:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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